molecular formula C18H23NO4 B8311853 2-(5-Ethyl-1H-indol-3-ylmethyl)-malonic acid diethyl ester

2-(5-Ethyl-1H-indol-3-ylmethyl)-malonic acid diethyl ester

Cat. No.: B8311853
M. Wt: 317.4 g/mol
InChI Key: VTZNPZUFSFBYBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Ethyl-1H-indol-3-ylmethyl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C18H23NO4 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H23NO4

Molecular Weight

317.4 g/mol

IUPAC Name

diethyl 2-[(5-ethyl-1H-indol-3-yl)methyl]propanedioate

InChI

InChI=1S/C18H23NO4/c1-4-12-7-8-16-14(9-12)13(11-19-16)10-15(17(20)22-5-2)18(21)23-6-3/h7-9,11,15,19H,4-6,10H2,1-3H3

InChI Key

VTZNPZUFSFBYBX-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1)NC=C2CC(C(=O)OCC)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 5-Ethylgramine (1.25 g, 6.18 mmol) was combined with diethyl malonate (2.85 mL, 18.54 mmol) and heated to 120° C. until a homogeneous solution was formed. To this mixture was added sodium metal (100 mg, 4.36 mmol) and the mixture was stirred at 120° C. for 24 hours. TLC indicated the completion of the reaction. The reaction was allowed to cool to room temperature and a solution of 5% HCl (aqueous) was slowly added to the mixture and the resulting product was extracted with EtOAc. The organic layer was washed with saturated sodium bicarbonate, dried over anhydrous magnesium sulafate, filtered and evaporated to give compound 12 as a white solid (1.67 g; 85% yield; M+1=318.4). The product was taken into the next step without purification.
Quantity
1.25 g
Type
reactant
Reaction Step One
Quantity
2.85 mL
Type
reactant
Reaction Step Two
Quantity
100 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
85%

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